2-Epi-3a-epiburchellin
Overview
Description
2-Epi-3a-epiburchellin is a natural lignin compound found in several plants . It is a type of neolignan, a class of compounds that are biosynthesized from phenylpropanoid units .
Synthesis Analysis
Biomimetic syntheses of 2-Epi-3a-epiburchellin have been reported in the literature . The synthesis process involves complex chemical reactions and requires a deep understanding of organic chemistry. The details of the synthesis process are often described in scientific papers .Molecular Structure Analysis
The molecular structure of 2-Epi-3a-epiburchellin is represented by the formula C20H20O5 . The structure includes a benzofuran ring, which is a common feature in many lignin compounds .Chemical Reactions Analysis
The chemical reactions involving 2-Epi-3a-epiburchellin are complex and require a deep understanding of organic chemistry. These reactions are often described in scientific papers . For example, the compound has been involved in [3 + 2] coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Epi-3a-epiburchellin include its molecular weight (340.37 g/mol) and its molecular formula (C20H20O5) . More detailed information about its solubility, stability, and other properties can be found in databases like PubChem .Scientific Research Applications
Natural Product Research
2-Epi-3a-epiburchellin is a natural product that is often used in life sciences research . It’s commonly used in studies related to natural products and their potential applications .
Signaling Inhibitors
This compound is often used in the development of signaling inhibitors . These are substances that can block or reduce the activity of certain cellular signaling pathways, which can be useful in treating various diseases.
Biological and Pharmacological Activities
2-Epi-3a-epiburchellin is used in research related to biological and pharmacological activities . This could include studying the compound’s effects on cells or organisms, or its potential use in drug development.
Antiviral Activity
Burchellin and its stereoisomers, including 2-Epi-3a-epiburchellin, have been found to have potent antiviral effects against coxsackie virus B3 . This suggests potential applications in the development of antiviral treatments.
Chemical Synthesis
The compound is used in chemical synthesis, particularly in the construction of a 2,3-dihydrobenzofuran moiety . This involves two Claisen rearrangements and a one-step rearrangement/cyclization, followed by tandem ester hydrolysis/oxy–Cope rearrangement/methylation .
Suzuki-Miyaura Cross Coupling
2-Epi-3a-epiburchellin can be used in the Suzuki-Miyaura cross-coupling reaction . This is a type of chemical reaction where an organic boron compound (the borylalkene) is coupled with an organic halide by a palladium catalyst .
Safety and Hazards
properties
IUPAC Name |
(2R,3S,3aS)-2-(1,3-benzodioxol-5-yl)-5-methoxy-3-methyl-3a-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20O5/c1-4-7-20-10-17(22-3)14(21)9-18(20)25-19(12(20)2)13-5-6-15-16(8-13)24-11-23-15/h4-6,8-10,12,19H,1,7,11H2,2-3H3/t12-,19-,20-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOLJFAQVSWXZEQ-TVNIXMEMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(OC2=CC(=O)C(=CC12CC=C)OC)C3=CC4=C(C=C3)OCO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1[C@@H](OC2=CC(=O)C(=C[C@]12CC=C)OC)C3=CC4=C(C=C3)OCO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301109826 |
Source
|
| Record name | (2R,3S,3aS)-2-(1,3-Benzodioxol-5-yl)-3,3a-dihydro-5-methoxy-3-methyl-3a-(2-propen-1-yl)-6(2H)-benzofuranone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301109826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
57457-99-5 |
Source
|
| Record name | (2R,3S,3aS)-2-(1,3-Benzodioxol-5-yl)-3,3a-dihydro-5-methoxy-3-methyl-3a-(2-propen-1-yl)-6(2H)-benzofuranone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57457-99-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2R,3S,3aS)-2-(1,3-Benzodioxol-5-yl)-3,3a-dihydro-5-methoxy-3-methyl-3a-(2-propen-1-yl)-6(2H)-benzofuranone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301109826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the biomimetic synthesis of 2-epi-3a-epiburchellin?
A1: The research focuses on developing a synthetic route that mimics the natural biosynthetic pathway of these neolignans. [] This approach is valuable because it can lead to more efficient and environmentally friendly synthesis methods compared to traditional synthetic strategies. Additionally, understanding the biomimetic synthesis could provide insights into the formation of these compounds in their natural sources.
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